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Compound of Interest

Compound Name: 4-Ethyl-2-fluorobenzaldehyde

CAS No.: 1176284-04-0

Cat. No.: B1445888

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical overview of 4-Ethyl-2-fluorobenzaldehyde (CAS

Number: 1176284-04-0), a substituted aromatic aldehyde with significant potential as a

versatile building block in medicinal chemistry and materials science. As a Senior Application

Scientist, the following content is structured to deliver not just procedural steps, but a

foundational understanding of the causality behind experimental design, grounded in

established chemical principles and supported by authoritative references.

Introduction and Strategic Importance
4-Ethyl-2-fluorobenzaldehyde enters the chemical landscape as a molecule of interest for

several key reasons. The strategic placement of its functional groups—an aldehyde, an ortho-

fluorine, and a para-ethyl group—creates a unique electronic and steric environment. The

aldehyde serves as a versatile reactive handle for a multitude of chemical transformations. The

ortho-fluorine atom significantly modulates the reactivity of the aldehyde through its strong

electron-withdrawing inductive effect, making the carbonyl carbon more electrophilic.[1]

Furthermore, fluorine substitution is a well-established strategy in drug discovery to enhance
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metabolic stability, binding affinity, and other pharmacokinetic properties.[2][3] The para-ethyl

group provides a lipophilic handle that can be used to probe hydrophobic pockets in biological

targets.

This guide will elucidate the known and projected physicochemical properties, propose a robust

synthetic pathway, explore the expected reactivity, and discuss the potential applications of this

valuable, commercially available intermediate.

Physicochemical and Spectroscopic Profile
While detailed experimental data for 4-Ethyl-2-fluorobenzaldehyde is not extensively

published, a comprehensive profile can be constructed by examining its constituent parts and

analogous compounds.

Table 1: Physicochemical Properties of 4-Ethyl-2-fluorobenzaldehyde and Related Analogues

Property
4-Ethyl-2-
fluorobenzalde
hyde

2-
Fluorobenzald
ehyde

4-
Fluorobenzald
ehyde

4-
Ethylbenzalde
hyde

CAS Number 1176284-04-0[4] 446-52-6[5] 459-57-4[6] 4748-78-1[7]

Molecular

Formula
C₉H₉FO C₇H₅FO[5] C₇H₅FO[6] C₉H₁₀O[8]

Molecular Weight 152.16 g/mol [9] 124.11 g/mol [5] 124.11 g/mol [6] 134.18 g/mol [8]

Appearance
Not specified

(likely liquid)

Colorless to light

yellow liquid[5]

Colorless to

slightly yellowish

liquid[1]

Not specified

(likely liquid)

Boiling Point Not specified
90-91 °C at 46

mmHg[10]
181 °C[6] Not specified

Melting Point Not specified -44.5 °C[10] -10 °C[6] Not specified

Density Not specified
1.178 g/mL at 25

°C[10]

1.16 g/mL at 25

°C[6]
Not specified
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Spectroscopic Analysis (Predicted)
The spectroscopic signature of 4-Ethyl-2-fluorobenzaldehyde can be predicted with high

confidence.

¹H NMR: The spectrum is expected to show a singlet for the aldehydic proton between δ 9.8-

10.5 ppm. The aromatic region will display complex splitting patterns due to the fluorine

coupling. The ethyl group will present as a quartet (CH₂) and a triplet (CH₃) in the upfield

region.

¹³C NMR: The carbonyl carbon should appear significantly downfield (around 190 ppm). The

carbon attached to the fluorine will show a large one-bond coupling constant (¹JCF).

IR Spectroscopy: A strong carbonyl (C=O) stretch is expected around 1700-1720 cm⁻¹. C-F

stretching bands will be present in the 1200-1300 cm⁻¹ region.

Mass Spectrometry: The molecular ion peak (M⁺) would be observed at m/z 152. Common

fragmentation patterns for benzaldehydes include the loss of a hydrogen radical ([M-H]⁺ at

m/z 151) and the loss of the formyl group ([M-CHO]⁺ at m/z 123).[3]

Synthesis and Purification
While a specific published protocol for 4-Ethyl-2-fluorobenzaldehyde is not readily available,

a robust and logical synthetic route can be designed based on established methodologies for

analogous structures, such as the synthesis of 4-ethoxy-2-fluorobenzaldehyde.[11] A plausible

two-step approach starting from 3-fluoro-4-ethylphenol is outlined below.

Proposed Synthetic Workflow
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Step 1: Formylation (Duff Reaction)

Step 2: Deoxygenation (Wolff-Kishner or Clemmensen Reduction)

3-Fluoro-4-ethylphenol

Intermediate Iminium Salt

+ HMTA, heat

Hexamethylenetetramine (HMTA)
Glycerol/Acid

2-Fluoro-5-ethyl-4-hydroxybenzaldehyde

+ H2O, H+

Acid Hydrolysis

2-Fluoro-5-ethyl-4-hydroxybenzaldehyde

4-Ethyl-2-fluorobenzaldehyde

Wolff-Kishner Reduction

Hydrazine Hydrate (N2H4)
Base (e.g., KOH), High-boiling solvent

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 4-Ethyl-2-fluorobenzaldehyde.

Experimental Protocol (Proposed)
Step 1: Synthesis of 2-Fluoro-4-ethylbenzaldehyde (via a suitable precursor)

A more direct and likely industrial route would involve the formylation of 1-ethyl-3-

fluorobenzene. This can be achieved through various methods, such as the Gattermann-Koch

reaction (using CO and HCl with a Lewis acid catalyst) or Vilsmeier-Haack formylation. A
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representative procedure using a stable precursor is presented below, which is a common

strategy in fine chemical synthesis.[12]

Materials:

1-Bromo-4-ethyl-2-fluorobenzene

Anhydrous Tetrahydrofuran (THF)

Magnesium turnings

Iodine crystal (as initiator)

Anhydrous N,N-Dimethylformamide (DMF)

1M Hydrochloric acid

Diethyl ether or Ethyl acetate

Anhydrous sodium sulfate

Silica gel for column chromatography

Procedure:

Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and nitrogen inlet, place magnesium turnings (1.2 equivalents).

Add a small crystal of iodine.

Add a solution of 1-bromo-4-ethyl-2-fluorobenzene (1.0 equivalent) in anhydrous THF

dropwise via the dropping funnel to initiate the reaction. Maintain a gentle reflux.

Once the addition is complete, stir the mixture at room temperature for 1 hour to ensure

complete formation of the Grignard reagent.

Formylation: Cool the reaction mixture to 0 °C in an ice bath. Add anhydrous DMF (1.5

equivalents) dropwise, maintaining the temperature below 10 °C.
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After the addition, allow the mixture to warm to room temperature and stir for 2-3 hours.

Work-up and Purification: Quench the reaction by slowly adding 1M hydrochloric acid until

the solution is acidic.

Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter and concentrate the solvent under reduced pressure to obtain the crude product.

Purify the crude 4-Ethyl-2-fluorobenzaldehyde by column chromatography on silica gel.

Chemical Reactivity and Synthetic Applications
The reactivity of 4-Ethyl-2-fluorobenzaldehyde is dominated by the electrophilic nature of the

aldehyde group, which is enhanced by the ortho-fluorine substituent. This makes it an excellent

substrate for a variety of nucleophilic addition reactions.

Key Reaction Pathways
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Potential Synthetic Transformations Resulting Scaffolds

4-Ethyl-2-fluorobenzaldehyde C₉H₉FO

Schiff Base Formation+ R-NH₂

Wittig Reaction+ Ph₃P=CHR

Knoevenagel Condensation+ Active Methylene Compound

Oxidation

+ [O]

Reduction

+ [H]

Imines

Alkenes

α,β-Unsaturated Systems

Carboxylic Acids

Alcohols

Click to download full resolution via product page

Caption: Key reaction pathways for 4-Ethyl-2-fluorobenzaldehyde.

Schiff Base Formation: Condensation with primary amines readily forms imines (Schiff

bases), which are important intermediates in the synthesis of heterocyclic compounds and

have applications as ligands in coordination chemistry.[13]

Knoevenagel Condensation: Reaction with active methylene compounds (e.g., malononitrile,

ethyl acetoacetate) in the presence of a base will yield α,β-unsaturated products, which are

valuable Michael acceptors.[13]

Oxidation: The aldehyde can be easily oxidized to the corresponding 4-ethyl-2-fluorobenzoic

acid using standard oxidizing agents like potassium permanganate or Jones reagent. This

carboxylic acid is another valuable synthetic intermediate.[12]

Reductive Amination: In a one-pot reaction with an amine and a reducing agent (e.g., sodium

borohydride), the aldehyde can be converted into a secondary or tertiary amine, a common

transformation in pharmaceutical synthesis.
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Building Block for Heterocycles: Due to its functionality, this molecule is an ideal starting

point for constructing various heterocyclic systems, such as quinolines, benzodiazepines,

and other scaffolds of medicinal interest.[14]

Safety and Handling
A complete Safety Data Sheet (SDS) for 4-Ethyl-2-fluorobenzaldehyde is not widely

available. However, based on supplier information and data from analogous compounds like 2-

fluorobenzaldehyde and 4-fluorobenzaldehyde, the following precautions are mandated.[15]

Table 2: Hazard Identification and Safety Precautions
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Hazard Category GHS Pictogram Precautionary Statements

Acute Toxicity, Oral (Harmful if

swallowed)
GHS07 (Warning)[4]

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.

Eye Irritation GHS07 (Warning)

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

General Handling -

Use in a well-ventilated area,

preferably in a chemical fume

hood. Avoid inhalation of

vapors. Avoid contact with skin

and eyes. Keep away from

heat, sparks, and open flames.

Store in a cool, dry place in a

tightly sealed container.

Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.[15]

Conclusion
4-Ethyl-2-fluorobenzaldehyde, CAS number 1176284-04-0, represents a strategically

functionalized aromatic building block with considerable potential for innovation in drug

discovery and materials science. While comprehensive public data on this specific molecule is

limited, a robust understanding of its properties, synthesis, and reactivity can be confidently

established through the analysis of its chemical analogues. Its enhanced electrophilicity and
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the presence of both fluoro and ethyl substituents make it a prime candidate for the synthesis

of novel, high-value compounds. Researchers and development professionals are encouraged

to consider this commercially available intermediate as a versatile tool in their synthetic

endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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